Cas no 1914148-55-2 (3-Methylpyridine-2-sulfonic acid hydrate)

• Product Name: 3-Methylpyridine-2-sulfonic acid hydrate
• CAS No: 1914148-55-2
• MF: C₆H₉NO₄S
• MW: 191.204960584641
• MDL: MFCD29918419
• CID: 2503095
• PubChem ID: 118988930
• Update Time: 2025-05-21

3-Methylpyridine-2-sulfonic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyridine-2-sulfonic acid hydrate
• AK308528
• 3-methylpyridine-2-sulfonic acid;hydrate
• 2-Pyridinesulfonic acid, 3-methyl-, hydrate (1:1)
• DS-11461
• 1914148-55-2
• 3-Methylpyridine-2-sulfonicacidhydrate
• C6H9NO4S
• C73655
• DB-136852
• CS-0161116
• AKOS027320843

• MDL： MFCD29918419
• Inchi： 1S/C6H7NO3S.H2O/c1-5-3-2-4-7-6(5)11(8,9)10;/h2-4H,1H3,(H,8,9,10);1H2
• InChI Key： RSQIMDKJHKOOQW-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC=CN=1)(=O)(=O)O.O

Computed Properties

• Exact Mass: 191.025
• Monoisotopic Mass: 191.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6

3-Methylpyridine-2-sulfonic acid hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-Methylpyridine-2-sulfonic acid hydrate

3-Methylpyridine-2-sulfonic acid hydrate

The compound 3-Methylpyridine-2-sulfonic acid hydrate (CAS No: 1914148-55-2) is a fascinating chemical entity with a rich array of applications and properties. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical reactivity and biological activity. The sulfonic acid group attached to the pyridine ring introduces significant functional diversity, making this compound a valuable component in various chemical and pharmaceutical industries.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Methylpyridine-2-sulfonic acid hydrate through a variety of methodologies. Researchers have explored both traditional and modern techniques, including oxidation reactions, nucleophilic substitutions, and catalytic processes, to optimize the production of this compound. The use of green chemistry principles has also gained traction, with efforts focused on reducing environmental impact while maintaining high yields.

The structural features of 3-Methylpyridine-2-sulfonic acid hydrate play a pivotal role in its chemical behavior. The pyridine ring provides aromatic stability, while the sulfonic acid group imparts strong acidity and enhances solubility in polar solvents. These properties make the compound suitable for applications in pharmaceuticals, agrochemicals, and materials science. For instance, its acidic nature allows it to act as a catalyst in certain organic reactions, facilitating the formation of complex molecular architectures.

In the field of pharmacology, 3-Methylpyridine-2-sulfonic acid hydrate has shown promise as a lead compound for drug development. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key enzymes associated with inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for therapeutic interventions in chronic diseases such as cancer and neurodegenerative disorders.

The hydrate form of this compound is particularly advantageous for certain applications due to its improved stability and controlled release properties. This form is often preferred in formulations where precise dosing and sustained activity are required. Researchers have also investigated the compatibility of 3-Methylpyridine-2-sulfonic acid hydrate with various excipients and delivery systems, paving the way for innovative drug delivery technologies.

From an environmental standpoint, understanding the fate and transport of 3-Methylpyridine-2-sulfonic acid hydrate in natural systems is crucial for risk assessment and regulatory purposes. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to fully characterize its long-term impact on ecosystems.

In conclusion, 3-Methylpyridine-2-sulfonic acid hydrate (CAS No: 1914148-55-2) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique properties, coupled with ongoing advancements in synthesis and application development, position it as a key player in future scientific innovations.